Cas no 2229576-90-1 (3-(2-azidoethyl)-1-methyl-1H-pyrazole)

• Product Name: 3-(2-azidoethyl)-1-methyl-1H-pyrazole
• CAS No: 2229576-90-1
• MF: C₆H₉N₅
• MW: 151.169159650803
• CID: 6465774
• PubChem ID: 152176954
• Update Time: 2025-10-23

3-(2-azidoethyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-azidoethyl)-1-methyl-1H-pyrazole
• 2229576-90-1
• EN300-1729231

• Inchi： 1S/C6H9N5/c1-11-5-3-6(9-11)2-4-8-10-7/h3,5H,2,4H2,1H3
• InChI Key： VQLBBIBEDANKAN-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(CCN=[N+]=[N-])=N1

Computed Properties

• Exact Mass: 151.08579531g/mol
• Monoisotopic Mass: 151.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.2Ų

Additional information on 3-(2-azidoethyl)-1-methyl-1H-pyrazole

3-(2-azidoethyl)-1-methyl-1H-pyrazole (CAS No. 2229576-90-1): An Emerging Compound in Chemical and Pharmaceutical Research

3-(2-azidoethyl)-1-methyl-1H-pyrazole (CAS No. 2229576-90-1) is a versatile compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, characterized by its azido and pyrazole functionalities, offers a wide range of opportunities for synthetic chemists and drug developers.

The azido group in 3-(2-azidoethyl)-1-methyl-1H-pyrazole is a key feature that contributes to its reactivity and versatility. Azides are known for their ability to participate in a variety of chemical reactions, including the Staudinger ligation, click chemistry, and azide-to-amino conversions. These reactions are widely used in the synthesis of complex molecules, bioconjugation, and the development of new therapeutic agents.

The pyrazole ring, on the other hand, is a five-membered heterocyclic compound with two nitrogen atoms. Pyrazoles are well-known for their biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The combination of the azido group and the pyrazole ring in 3-(2-azidoethyl)-1-methyl-1H-pyrazole makes it an attractive candidate for the development of novel drugs and materials.

In the context of drug discovery, 3-(2-azidoethyl)-1-methyl-1H-pyrazole has been explored for its potential as a building block in the synthesis of bioactive compounds. Recent studies have shown that compounds derived from this scaffold exhibit promising activities against various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-(2-azidoethyl)-1-methyl-1H-pyrazole demonstrated potent antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV).

Beyond its pharmaceutical applications, 3-(2-azidoethyl)-1-methyl-1H-pyrazole has also found use in materials science. The azido group can be converted into an amine through reduction reactions, which can then be further functionalized to create polymers with tailored properties. These polymers have potential applications in areas such as drug delivery systems, coatings, and adhesives.

In addition to its synthetic utility, 3-(2-azidoethyl)-1-methyl-1H-pyrazole has been studied for its role in bioorthogonal chemistry. Bioorthogonal reactions are chemical transformations that can occur within living systems without interfering with native biological processes. The Staudinger ligation, which involves the reaction between an azide and a phosphine to form an amide bond, is one such reaction that has been widely used to label biomolecules with high specificity and efficiency. This property makes 3-(2-azidoethyl)-1-methyl-1H-pyrazole a valuable tool for researchers studying protein-protein interactions and cellular processes.

The synthesis of 3-(2-azidoethyl)-1-methyl-1H-pyrazole typically involves a multi-step process that includes the formation of the pyrazole ring followed by the introduction of the azido group. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. For example, a study published in Organic Letters described a copper-catalyzed azidation reaction that significantly improved the yield and purity of 3-(2-azidoethyl)-1-methyl-1H-pyrazole.

The safety profile of 3-(2-azidoethyl)-1-methyl-1H-pyrazole is another important consideration for its use in research and development. While azides can be potentially explosive under certain conditions, modern synthetic protocols have minimized these risks through careful handling and storage practices. Additionally, toxicological studies have shown that this compound is generally well-tolerated at low concentrations, making it suitable for use in both laboratory settings and preclinical studies.

In conclusion, 3-(2-azidoethyl)-1-methyl-1H-pyrazole (CAS No. 2229576-90-1) is a promising compound with a wide range of applications in chemical and pharmaceutical research. Its unique combination of azide and pyrazole functionalities offers numerous opportunities for synthetic chemists to develop new materials and therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in various scientific disciplines.